Cas no 1416345-11-3 (1-(3-Fluoro-4-methyl-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol)

• Product Name: 1-(3-Fluoro-4-methyl-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol
• CAS No: 1416345-11-3
• MF: C₁₂H₉FN₄S
• MW: 260.290063619614
• CID: 5160175
• Update Time: 2025-06-14

1-(3-Fluoro-4-methyl-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-4-methyl-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol

• Inchi： 1S/C12H9FN4S/c1-7-2-3-8(4-10(7)13)17-11-9(5-16-17)12(18)15-6-14-11/h2-6H,1H3,(H,14,15,18)
• InChI Key： CJWNLXJQEIUTIR-UHFFFAOYSA-N
• SMILES： C1NC(=S)C2C=NN(C3=CC=C(C)C(F)=C3)C=2N=1

Additional information on 1-(3-Fluoro-4-methyl-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol

Comprehensive Analysis of 1-(3-Fluoro-4-methyl-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol (CAS No. 1416345-11-3)

The compound 1-(3-Fluoro-4-methyl-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol (CAS No. 1416345-11-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This pyrazolo[3,4-d]pyrimidine derivative is characterized by its unique structural features, including a fluoro-methyl-phenyl group and a thiol moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor, a property that aligns with current trends in targeted cancer therapies and precision medicine.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in structure-activity relationship (SAR) studies and computational chemistry. The 1-(3-Fluoro-4-methyl-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol scaffold is often explored for its ability to modulate enzymatic activity, making it a candidate for treating diseases like autoimmune disorders and inflammatory conditions. Its thiol group also offers opportunities for further chemical modifications, enabling the development of prodrugs or conjugates with improved bioavailability.

From a synthetic chemistry perspective, the preparation of CAS No. 1416345-11-3 involves multi-step organic reactions, including cyclization and functional group interconversion. The presence of the fluoro substituent enhances the compound's metabolic stability, a critical factor in drug design. This attribute is frequently highlighted in ADME (Absorption, Distribution, Metabolism, and Excretion) studies, which are essential for predicting pharmacokinetic behavior. As such, this compound is often discussed in forums focusing on medicinal chemistry optimization and hit-to-lead strategies.

The growing interest in kinase-targeted therapies has positioned 1-(3-Fluoro-4-methyl-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol as a subject of academic and industrial research. Publications and patents referencing this compound often explore its binding affinity to specific protein kinases, such as those involved in cell proliferation and signal transduction. These studies are frequently cited in discussions about personalized medicine and the development of next-generation therapeutics.

Another area of interest is the compound's potential role in neurodegenerative disease research. Preliminary studies suggest that derivatives of pyrazolo[3,4-d]pyrimidine may exhibit neuroprotective effects, sparking investigations into their mechanisms of action. This aligns with the broader scientific community's focus on addressing unmet medical needs in conditions like Alzheimer's and Parkinson's diseases.

In summary, 1-(3-Fluoro-4-methyl-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol (CAS No. 1416345-11-3) represents a versatile scaffold with wide-ranging applications in drug discovery. Its structural features and biological activity make it a valuable tool for researchers exploring targeted therapies, enzyme inhibition, and chemical biology. As the field of precision medicine continues to evolve, compounds like this will likely play a pivotal role in shaping future therapeutic innovations.